Single molecular catalysis of a redox enzyme on nanoelectrodes
Faraday Discussions Pub Date: 2016-04-28 DOI: 10.1039/C6FD00061D
Abstract
Due to a high turnover coefficient, redox enzymes can serve as current amplifiers which make it possible to explore their catalytic mechanism by electrochemistry at the level of single molecules. On modified nanoelectrodes, the voltammetric behavior of a horseradish peroxidase (HRP) catalyzed hydroperoxide reduction no longer presents a continuous current response, but a staircase current response. Furthermore, single catalytic incidents were captured through a collision mode at a constant potential, from which the turnover number of HRP can be figured out statistically. In addition, the catalytic behavior is dynamic which may be caused by the orientation status of HRP on the surface of the electrode. This modified nanoelectrode methodology provides an electrochemical approach to investigate the single-molecule catalysis of redox enzymes.
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CAS no.: 155535-23-2
